Cas no 88488-37-3 (Benzenamine, 3-chloro-2,4-difluoro-5-nitro-)

Benzenamine, 3-chloro-2,4-difluoro-5-nitro- structure
88488-37-3 structure
Product Name:Benzenamine, 3-chloro-2,4-difluoro-5-nitro-
CAS No:88488-37-3
MF:C6H3ClF2N2O2
MW:208.550027132034
CID:630879
PubChem ID:13260601
Update Time:2025-04-19

Benzenamine, 3-chloro-2,4-difluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-chloro-2,4-difluoro-5-nitro-
    • 3-chloro-2,4-difluoro-5-nitroaniline
    • DTXSID10532741
    • 88488-37-3
    • Inchi: 1S/C6H3ClF2N2O2/c7-4-5(8)2(10)1-3(6(4)9)11(12)13/h1H,10H2
    • InChI Key: ZYZYOZZQYYRDQG-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1F)[N+](=O)[O-])N)F

Computed Properties

  • Exact Mass: 207.9851114g/mol
  • Monoisotopic Mass: 207.9851114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 71.8Ų
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